Cas no 2227739-54-8 (2-(4-fluorophenyl)-5-(2S)-oxiran-2-ylfuran)

• Product Name: 2-(4-fluorophenyl)-5-(2S)-oxiran-2-ylfuran
• CAS No: 2227739-54-8
• MF: C₁₂H₉FO₂
• MW: 204.197067022324
• CID: 6184486
• PubChem ID: 165659463
• Update Time: 2025-10-29

2-(4-fluorophenyl)-5-(2S)-oxiran-2-ylfuran Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-5-(2S)-oxiran-2-ylfuran
• 2227739-54-8
• 2-(4-fluorophenyl)-5-[(2S)-oxiran-2-yl]furan
• EN300-1747720

• Inchi： 1S/C12H9FO2/c13-9-3-1-8(2-4-9)10-5-6-11(15-10)12-7-14-12/h1-6,12H,7H2/t12-/m0/s1
• InChI Key： KUNUXHWITQPUEZ-LBPRGKRZSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=C([C@@H]2CO2)O1

Computed Properties

• Exact Mass: 204.05865769g/mol
• Monoisotopic Mass: 204.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.7Ų

Additional information on 2-(4-fluorophenyl)-5-(2S)-oxiran-2-ylfuran

Introduction to 2-(4-Fluorophenyl)-5-(2S)-oxiran-2-ylfuran (CAS No. 2227739-54-8)

2-(4-Fluorophenyl)-5-(2S)-oxiran-2-ylfuran, with the CAS number 2227739-54-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluorinated phenyl group and an oxirane ring, making it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of 2-(4-Fluorophenyl)-5-(2S)-oxiran-2-ylfuran is C₁₁H₉FNO₃, and its molecular weight is approximately 216.19 g/mol. The presence of the fluorine atom in the phenyl group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The oxirane ring, on the other hand, provides a reactive site for further chemical modifications, making this compound a versatile starting material for synthetic chemistry.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery due to their ability to improve the pharmacological properties of lead molecules. Fluorine atoms can enhance the lipophilicity, metabolic stability, and binding affinity of drug candidates, thereby improving their therapeutic potential. The compound 2-(4-Fluorophenyl)-5-(2S)-oxiran-2-ylfuran is no exception, as it combines the beneficial effects of fluorination with the reactivity of the oxirane ring.

The synthesis of 2-(4-Fluorophenyl)-5-(2S)-oxiran-2-ylfuran typically involves multi-step reactions, including the formation of the fluorinated phenyl group and the subsequent introduction of the oxirane ring. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For instance, one common approach involves the reaction of 4-fluorobenzaldehyde with an appropriate epoxide precursor under controlled conditions to yield the desired product.

In terms of biological activity, preliminary studies have shown that 2-(4-Fluorophenyl)-5-(2S)-oxiran-2-ylfuran exhibits promising properties as a potential therapeutic agent. Research has focused on its ability to modulate specific biological pathways and targets, such as enzymes involved in metabolic processes or receptors implicated in disease states. For example, recent studies have demonstrated that this compound can inhibit certain kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

Beyond its direct biological effects, 2-(4-Fluorophenyl)-5-(2S)-oxiran-2-ylfuran also serves as a valuable intermediate for the synthesis of more complex molecules. Its reactive oxirane ring allows for facile functionalization through ring-opening reactions with nucleophiles such as amines or thiols. This versatility makes it an attractive starting material for combinatorial chemistry approaches aimed at generating libraries of novel compounds for high-throughput screening.

The safety profile of 2-(4-Fluorophenyl)-5-(2S)-oxiran-2-ylfuran is another important consideration in its development as a pharmaceutical candidate. Preclinical studies have generally shown that this compound exhibits low toxicity and good safety margins when administered at therapeutic doses. However, further investigations are needed to fully understand its long-term effects and potential side effects in humans.

In conclusion, 2-(4-Fluorophenyl)-5-(2S)-oxiran-2-ylfuran (CAS No. 2227739-54-8) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and versatile reactivity make it an attractive candidate for further exploration in drug discovery programs. Ongoing studies are likely to uncover new applications and therapeutic uses for this compound, contributing to advancements in healthcare and medicine.